Cas no 1029799-97-0 ((4R)-2-(3-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (4R)-2-(3-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 1029799-97-0
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• MDL: MFCD08272843
• CID: 3061904
• PubChem ID: 11837458
• Update Time: 2025-06-11

(4R)-2-(3-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4R)-2-(3-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
• (R)-2-(3-METHOXY-PHENYL)-THIAZOLIDINE-4-CARBOXYLIC ACID
• 1029799-97-0
• AKOS022083549
• AKOS003596783
• EN300-238038
• SR-01000496080-1
• STK013502
• SR-01000496080
• SCHEMBL8870328
• AJ-264/34031004

• MDL： MFCD08272843
• Inchi： 1S/C11H13NO3S/c1-15-8-4-2-3-7(5-8)10-12-9(6-16-10)11(13)14/h2-5,9-10,12H,6H2,1H3,(H,13,14)/t9-,10?/m0/s1
• InChI Key： TVACMXQCMBZPME-RGURZIINSA-N
• SMILES： S1C[C@@H](C(=O)O)NC1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 239.06161445Da
• Monoisotopic Mass: 239.06161445Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4R)-2-(3-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid

Comprehensive Overview of (4R)-2-(3-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 1029799-97-0)

(4R)-2-(3-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 1029799-97-0) is a chiral thiazolidine derivative with significant potential in pharmaceutical and biochemical research. This compound features a thiazolidine ring core, a 3-methoxyphenyl substituent, and a carboxylic acid functional group, making it a versatile intermediate for drug discovery and development. Its unique stereochemistry at the 4-position (R-configuration) enhances its specificity in targeting biological pathways, particularly in the design of enzyme inhibitors or receptor modulators.

The growing interest in chiral building blocks like (4R)-2-(3-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid aligns with trends in precision medicine and structure-activity relationship (SAR) studies. Researchers frequently search for "thiazolidine derivatives in drug design" or "CAS 1029799-97-0 applications," reflecting its relevance in small-molecule therapeutics. This compound’s methoxy group contributes to improved lipid solubility, a critical factor in optimizing bioavailability and blood-brain barrier penetration—key topics in neurodegenerative disease research.

From a synthetic perspective, (4R)-2-(3-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid serves as a scaffold for peptidomimetics, a hot topic in AI-driven drug discovery. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) models leverage such compounds to predict binding affinities. Searches for "thiazolidine-4-carboxylic acid synthesis" or "chiral auxiliaries in organic chemistry" highlight its utility in asymmetric synthesis, a field gaining traction due to demand for enantiopure APIs.

In biochemistry, the thiazolidine ring mimics proline residues, enabling studies on protein folding and enzyme inhibition. This ties into trending queries like "natural product analogs" and "metabolic stability optimization." The compound’s carboxylic acid moiety further allows conjugation with amines or alcohols, facilitating prodrug strategies—a focus area for improving drug delivery systems.

Environmental and green chemistry considerations also apply to 1029799-97-0. Researchers explore "sustainable synthesis of heterocycles" or "biodegradable pharmaceutical intermediates," where this compound’s potential for catalytic asymmetric synthesis reduces waste. Its low toxicity profile (based on structural analogs) makes it attractive for eco-friendly pharmaceutical manufacturing.

In summary, (4R)-2-(3-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 1029799-97-0) bridges multiple disciplines—from medicinal chemistry to computational biology. Its structural features cater to contemporary needs like targeted therapy and green synthesis, addressing frequent search themes such as "chiral drug intermediates" and "thiazolidine-based bioactive molecules." As research advances, this compound is poised to play a pivotal role in next-generation therapeutics.